Cas no 885274-88-4 (4-(4-Oxopiperidine-1-carbonyl)benzamide)

• Product Name: 4-(4-Oxopiperidine-1-carbonyl)benzamide
• CAS No: 885274-88-4
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD04115032
• CID: 4772872
• Update Time: 2026-02-26

4-(4-Oxopiperidine-1-carbonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• SB39427
• 4-(4-Oxopiperidine-1-carbonyl)benzamide
• 4-(4-Oxo-piperidine-1-carbonyl)-benzamide

• MDL： MFCD04115032
• Inchi： 1S/C13H14N2O3/c14-12(17)9-1-3-10(4-2-9)13(18)15-7-5-11(16)6-8-15/h1-4H,5-8H2,(H2,14,17)
• InChI Key： FUSNNUTZRVEACW-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C2C=CC(C(N)=O)=CC=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: -0.3
• Topological Polar Surface Area: 80.5

Additional information on 4-(4-Oxopiperidine-1-carbonyl)benzamide

Comprehensive Overview of 4-(4-Oxopiperidine-1-carbonyl)benzamide (CAS No. 885274-88-4): Properties, Applications, and Research Insights

4-(4-Oxopiperidine-1-carbonyl)benzamide (CAS No. 885274-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its IUPAC name or CAS registry number, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both amide and carbonyl functional groups in its structure makes it a versatile intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for high-purity pharmaceutical intermediates like 4-(4-Oxopiperidine-1-carbonyl)benzamide has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role as a building block for designing kinase inhibitors or GPCR modulators, aligning with trends in precision medicine. Its molecular weight (263.26 g/mol) and solubility profile further enhance its utility in formulation development.

The synthesis of CAS No. 885274-88-4 typically involves multi-step organic reactions, including amidation and carbonyl coupling processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its purity, which is critical for GMP-compliant production. A common query among chemists is whether this compound exhibits polymorphism—a property that could influence its bioavailability in drug formulations.

From an industrial perspective, 4-(4-Oxopiperidine-1-carbonyl)benzamide is often discussed in the context of green chemistry initiatives. Manufacturers are exploring catalytic methods to reduce waste generation during synthesis, addressing the growing focus on sustainable chemical processes. This aligns with frequent searches for "eco-friendly synthesis of benzamide derivatives" and "piperidine-based green intermediates" in scientific literature.

In drug discovery pipelines, this compound's structure-activity relationship (SAR) is frequently investigated. Its piperidinone moiety may contribute to hydrogen bonding with biological targets, while the benzamide group could enhance lipophilicity—a balance sought after in CNS drug design. These characteristics make it relevant to trending topics like "blood-brain barrier permeability predictors" and "fragment-based drug discovery."

Quality control of 885274-88-4 remains a critical discussion point, with analytical chemists emphasizing the need for impurity profiling using LC-MS techniques. Recent publications have highlighted its stability under various pH conditions, which is vital for preclinical studies. The compound's storage recommendations (typically 2-8°C under inert atmosphere) are also frequently searched by laboratory personnel.

Emerging applications include its potential use in proteolysis-targeting chimeras (PROTACs), a hot topic in degradation therapeutics. The compound's ability to serve as a linker component between E3 ligase binders and target proteins is under investigation, reflecting the industry's shift toward next-generation therapeutic modalities.

For researchers sourcing this material, understanding its supply chain transparency and regulatory compliance (e.g., REACH status) is essential. These aspects frequently appear in search queries alongside technical questions about scaling up piperidine derivatives. The compound's patent landscape is another area of interest, particularly for those developing novel intellectual property in medicinal chemistry.

In summary, 4-(4-Oxopiperidine-1-carbonyl)benzamide represents a compelling case study at the intersection of organic synthesis, pharmaceutical development, and sustainable chemistry. Its continued relevance is evidenced by persistent research into its derivatization potential and mechanistic roles in bioactive molecules—topics that dominate contemporary scientific discourse and search trends in specialty chemicals.